Carbonoperoxoic acid, disodium salt

• CAS No.: 4452-58-8
• Molecular Formula: CNa2O4
• Molecular Weight: 121.99 g/mol
• IUPAC Name: disodium;oxido carbonate
• InChI: InChI=1S/CH2O4.2Na/c2-1(3)5-4;;/h4H,(H,2,3);;/q;2*+1/p-2
• InChI Key: UDYLZILYVRMCJW-UHFFFAOYSA-L
• SMILES: C(=O)([O-])O[O-].[Na+].[Na+]
• Related CAS: 14455-47-1 (Parent)
• Synonyms: carbonoperoxoic acid, disodium salt; carbonoperoxoic acid, monosodium salt; percarbonate; sodium percarbonate

Description

Carbonoperoxoic acid, disodium salt (commonly termed sodium percarbonate) is a crystalline compound with the formula 2Na₂CO₃·3H₂O₂, formed by the combination of sodium carbonate and hydrogen peroxide in a 2:3 molar ratio . It is recognized under multiple CAS numbers: 15630-89-4 (carbonic acid, disodium salt, compound with hydrogen peroxide) and 14455-47-1, though only the former is listed in the INCI dictionary with EINECS 239-707-6 .

Comparison with Similar Compounds

Key Properties and Uses:

• Structure : A solid adduct of sodium carbonate and hydrogen peroxide, releasing oxygen upon decomposition.
• Applications : Widely used in eco-friendly detergents, bleaching agents, and cleaning products due to its oxidizing properties. Trade names include Caperox and Oxyper .
• Decomposition Products : Breaks down into sodium carbonate, water, and oxygen, making it environmentally benign .

Comparison with Similar Compounds

The following table and analysis compare sodium percarbonate with structurally or functionally analogous compounds:

Table 1: Comparative Properties of Sodium Percarbonate and Related Compounds

Property	Carbonoperoxoic Acid, Disodium Salt (Sodium Percarbonate)	Sodium Perborate	Sodium Peroxodisulfate
CAS Number	15630-89-4, 14455-47-1	11138-47-9	7775-27-1
Chemical Formula	2Na₂CO₃·3H₂O₂	NaBO₃·H₂O	Na₂S₂O₈
Oxidizing Strength	Moderate	Moderate	Strong
Solubility in Water	High (decomposes slowly)	Moderate	High
Decomposition Products	Na₂CO₃, H₂O, O₂	NaBO₂, H₂O	Na₂SO₄, H₂SO₄, O₂
Environmental Impact	Low (non-toxic byproducts)	Boron-regulated	High (acidic byproducts)
Primary Applications	Detergents, stain removers	Detergents, bleaches	Polymerization initiator, PCB etching

Sodium Percarbonate vs. Sodium Perborate

• Structural Differences : Sodium perborate (NaBO₃·H₂O) incorporates boron, whereas sodium percarbonate is boron-free. This distinction is critical under regulations like the EU’s REACH Candidate List and France’s AGEC legislation, which restrict boron compounds due to environmental toxicity .
• Environmental Safety: Sodium percarbonate decomposes into non-toxic sodium carbonate, water, and oxygen, avoiding boron accumulation in ecosystems. In contrast, sodium perborate releases borate (NaBO₂), subject to strict limits (e.g., LOQ for total boron: 10 mg/kg) .
• Market Preference : Sodium percarbonate is increasingly favored in regions with stringent boron regulations, particularly in eco-conscious detergent formulations .

Sodium Percarbonate vs. Sodium Peroxodisulfate

• Oxidizing Capacity : Sodium peroxodisulfate (Na₂S₂O₈) is a stronger oxidizer, suitable for industrial processes like polymer synthesis. However, it produces acidic byproducts (H₂SO₄), posing corrosion and environmental risks .
• Applications : While sodium percarbonate is consumer-focused (e.g., household cleaners), peroxodisulfate is niche-industrial, used in electronics manufacturing and chemical synthesis .

Regulatory and Analytical Considerations

• Testing Methods : Sodium perborate and related boron compounds require advanced analytical techniques (AAS, ICP-MS, ICP-OES) with detection limits of 25 mg/kg for individual compounds and 10 mg/kg for total boron . Sodium percarbonate, lacking regulated elements, faces fewer testing barriers.
• Legal Compliance : Sodium perborate’s inclusion in the REACH Candidate List mandates rigorous compliance, whereas sodium percarbonate remains unrestricted in most jurisdictions .